N-(2-chlorobenzyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine

• IUPAC Name: N-[(2-chlorophenyl)methyl]-5-methyl-4,5-dihydro-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H13ClN2S/c1-8-6-13-11(15-8)14-7-9-4-2-3-5-10(9)12/h2-5,8H,6-7H2,1H3,(H,13,14)
• InChI Key: MOAMXBNMZAYBBS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN=C(S1)NCC2=CC=CC=C2Cl
• Molecular Formula: C11H13ClN2S
• Molecular Weight: 240.75 g/mol
• Solubility: >36.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-chlorobenzyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine, also known as CBT-1, is a novel compound that has been synthesized and studied for its potential use in scientific research. CBT-1 belongs to the class of compounds known as thiazolamines, which have been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-chlorobenzyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine is not fully understood, but it is believed to act as a positive allosteric modulator of the GABAA receptor. This receptor is involved in the regulation of anxiety and mood, and its modulation by this compound may contribute to its anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects:
This compound has been shown to reduce anxiety and depressive-like behaviors in animal models. It has also been shown to reduce drug-seeking behavior in animal models of addiction. These effects are believed to be mediated by the modulation of the GABAA receptor.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorobenzyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine in lab experiments is its specificity for the GABAA receptor, which allows for targeted modulation of this receptor. However, one limitation is the lack of information on its pharmacokinetics and pharmacodynamics, which may affect its effectiveness in vivo.

Future Directions

For the study of N-(2-chlorobenzyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine include further investigation of its pharmacokinetics and pharmacodynamics, as well as its potential use in the treatment of anxiety, depression, and addiction in humans. Additionally, the development of more selective and potent compounds that target the GABAA receptor may lead to improved therapeutic options for these disorders.

Scientific Research Applications

N-(2-chlorobenzyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-amine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may be useful in the treatment of anxiety and depression. This compound has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.